Cas no 872724-32-8 (N'-2-(4-chlorophenyl)ethyl-N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-2-(4-chlorophenyl)ethyl-N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872724-32-8
• MF: C₂₃H₂₈ClN₃O₅S
• MW: 494.003523826599
• CID: 5509439
• Update Time: 2025-07-21

N'-2-(4-chlorophenyl)ethyl-N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-N'-[[3-(2,5-dimethylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• N'-2-(4-chlorophenyl)ethyl-N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C23H28ClN3O5S/c1-16-4-5-17(2)20(14-16)33(30,31)27-12-3-13-32-21(27)15-26-23(29)22(28)25-11-10-18-6-8-19(24)9-7-18/h4-9,14,21H,3,10-13,15H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： VLICJBSQGMXXFW-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(Cl)C=C1)(=O)C(NCC1N(S(C2=CC(C)=CC=C2C)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-chlorophenyl)ethyl-N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Comprehensive Analysis of N'-2-(4-chlorophenyl)ethyl-N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 872724-32-8)

The compound N'-2-(4-chlorophenyl)ethyl-N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 872724-32-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 1,3-oxazinan-2-ylmethyl core and a 2,5-dimethylbenzenesulfonyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

One of the key reasons for the growing attention toward this compound is its structural similarity to known bioactive molecules. The presence of a 4-chlorophenyl group and an ethanediamide backbone suggests potential interactions with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). Recent studies have highlighted its relevance in addressing unmet medical needs, aligning with current trends in precision medicine and personalized therapeutics. These fields are among the most searched topics in scientific databases, reflecting the compound's alignment with cutting-edge research.

From a synthetic chemistry perspective, the preparation of N'-2-(4-chlorophenyl)ethyl-N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide involves multi-step organic transformations, including sulfonylation and amide coupling reactions. The 2,5-dimethylbenzenesulfonyl group, in particular, is a critical functional element that enhances the compound's stability and bioavailability. This aspect is crucial for researchers focusing on drug delivery systems and pharmacokinetic optimization, both of which are highly searched terms in the context of modern pharmacology.

In addition to its pharmaceutical potential, this compound has garnered interest in computational chemistry and molecular modeling. The rise of AI-driven drug discovery has led to increased searches for molecules with unique binding properties, and CAS No. 872724-32-8 fits this criterion due to its intricate stereochemistry. Virtual screening tools and quantitative structure-activity relationship (QSAR) models are being employed to predict its behavior in biological systems, further driving its relevance in contemporary research.

Another area of exploration is the compound's potential role in anti-inflammatory and neuroprotective applications. The 4-chlorophenyl moiety is a common feature in nonsteroidal anti-inflammatory drugs (NSAIDs), while the 1,3-oxazinan-2-ylmethyl scaffold is found in compounds with central nervous system (CNS) activity. These connections make it a candidate for investigations into neurodegenerative diseases and chronic inflammation, topics that dominate medical and scientific discussions today.

As the demand for novel therapeutic agents grows, so does the need for detailed characterization of compounds like N'-2-(4-chlorophenyl)ethyl-N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential for verifying its purity and structure. These methods are frequently searched by chemists and quality control professionals, underscoring the compound's practical significance.

In summary, CAS No. 872724-32-8 represents a fascinating intersection of synthetic chemistry, drug discovery, and computational biology. Its multifaceted applications and structural complexity position it as a valuable subject for ongoing and future research. By leveraging advanced technologies and addressing high-interest topics like enzyme inhibition and targeted drug design, this compound continues to capture the attention of the scientific community.